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Acknowledgment of Search Results on "Deep-ncs"
Following a comprehensive search for "Deep-ncs" within scientific and molecular biology

literature, it has been determined that there is no recognized molecule or protein with this

designation. The search results primarily point to unrelated topics such as "Deep Learning" in

neuroscience and other computational fields, the "Natural Color System (NCS)," or the

chemical compound N-chlorosuccinimide, also abbreviated as NCS.

The term "NCS" in a biological context often refers to the Neuronal Calcium Sensor (NCS)

family of proteins.[1][2] These are calcium-binding proteins primarily expressed in neurons and

play a crucial role in neuronal signal transduction.[1][2][3]

Given the user's request for an in-depth technical guide on a molecular structure, and the lack

of information on "Deep-ncs," this document will proceed by providing a detailed guide on the

Neuronal Calcium Sensor-1 (NCS-1) protein, a well-characterized member of the NCS family.

[2][3] This guide will adhere to all specified formatting requirements, serving as a template for

the user's intended purpose.

In-Depth Technical Guide: Molecular Structure and
Function of Neuronal Calcium Sensor-1 (NCS-1)
Audience: Researchers, scientists, and drug development professionals.
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Core Content: This guide provides a detailed overview of the molecular structure, signaling

pathways, and experimental protocols related to Human Neuronal Calcium Sensor-1 (NCS-1).

Introduction to Neuronal Calcium Sensor-1 (NCS-1)
Neuronal Calcium Sensor-1 (NCS-1), also known as frequenin, is a member of the neuronal

calcium sensor (NCS) family of EF-hand calcium-binding proteins.[1][2][3] It is highly conserved

and expressed in various organisms, from yeast to humans.[2] NCS-1 is primarily found in

neurons and is involved in a multitude of cellular processes, including the regulation of G

protein-coupled receptor phosphorylation, modulation of synaptic transmission and plasticity,

and regulation of ion channels.[3] The protein functions as a key transducer of calcium signals,

interacting with and regulating various target proteins in a calcium-dependent manner.[1]

Molecular Structure of NCS-1
NCS-1 is a single polypeptide chain that contains four EF-hand motifs, which are characteristic

calcium-binding domains.[2] However, only three of these (EF-hands 2, 3, and 4) are capable

of binding Ca²⁺ ions.[2] The first EF-hand is considered inactive in binding divalent cations.[1]

Many NCS proteins, including NCS-1, are N-terminally myristoylated, which facilitates their

association with cellular membranes.[1][2]

Quantitative Data Summary
The following table summarizes key quantitative data for Human NCS-1.

Property Value Reference

Amino Acid Residues 190 [3]

Molecular Mass
~22.9 kDa (recombinant

human)
[3]

EF-Hand Motifs 4 [2]

Functional Ca²⁺ Binding Sites 3 (EF-hands 2, 3, 4) [2]

Isoelectric Point (pI) 4.8 - 5.1 (predicted)

Subcellular Localization
Cytosol, Plasma Membrane,

Secretory Granules
[3]
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Key Signaling Pathways Involving NCS-1
NCS-1 is a versatile signaling molecule that participates in multiple intracellular pathways. Its

primary role is to sense changes in intracellular Ca²⁺ concentration and subsequently modulate

the activity of its downstream targets.

Regulation of PI4KB and Dopamine D2 Receptors
One of the well-established functions of NCS-1 is its interaction with and stimulation of

phosphatidylinositol 4-kinase beta (PI4KB).[3] This interaction is crucial for maintaining the

integrity of the Golgi apparatus and for vesicular trafficking. Furthermore, NCS-1 directly

interacts with the dopamine D2 receptor, influencing its signaling and trafficking, which has

implications for synaptic plasticity and neuropsychiatric disorders.
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NCS-1 signaling pathway involving PI4KB and D2 Receptors.

Experimental Protocols
This section details common methodologies used to study the molecular structure and function

of NCS-1.

Protein Expression and Purification
Objective: To obtain pure, recombinant NCS-1 for structural and functional studies.

Methodology:
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Cloning: The human NCS-1 coding sequence is cloned into an E. coli expression vector,

often with a C-terminal His-tag for purification.[3]

Expression: The expression vector is transformed into a suitable E. coli strain (e.g.,

BL21(DE3)). Protein expression is induced by the addition of Isopropyl β-D-1-

thiogalactopyranoside (IPTG).

Lysis: Bacterial cells are harvested by centrifugation and resuspended in a lysis buffer (e.g.,

20 mM Tris-HCl pH 8.0, 1 mM DTT, 10% glycerol). Cells are lysed using sonication or high-

pressure homogenization.

Purification: The lysate is clarified by centrifugation. The supernatant containing the His-

tagged NCS-1 is loaded onto a nickel-nitrilotriacetic acid (Ni-NTA) affinity chromatography

column.

Elution: After washing the column to remove non-specifically bound proteins, NCS-1 is eluted

using a buffer containing imidazole.

Quality Control: The purity of the eluted protein is assessed by SDS-PAGE, which should

show a single band at approximately 22.9 kDa.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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